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Compound of Interest

Compound Name: O-Phenolsulfonic acid

Cat. No.: B074304 Get Quote

An In-depth Technical Guide to o-Phenolsulfonic Acid

This guide provides a comprehensive overview of o-phenolsulfonic acid, tailored for

researchers, scientists, and drug development professionals. It covers its chemical and

physical properties, detailed experimental protocols, and known biological activities, presenting

quantitative data in structured tables and visualizing key processes with diagrams.

Chemical Identity and Properties
O-Phenolsulfonic acid, systematically named 2-hydroxybenzenesulfonic acid, is an aromatic

sulfonic acid. It is characterized by a phenol ring substituted with a sulfonic acid group at the

ortho position.[1][2] It is important to distinguish between the specific isomers and the common

mixture.

o-Phenolsulfonic acid (2-hydroxybenzenesulfonic acid): CAS Number 609-46-1[1][2]

p-Phenolsulfonic acid (4-hydroxybenzenesulfonic acid): CAS Number 98-67-9[3][4]

Phenolsulfonic acid (mixture of o- and p-isomers): CAS Number 1333-39-7[5][6]

The compound is a yellowish liquid that tends to turn brown upon exposure to air and is soluble

in water and alcohol.[1][5][6] It is a strong acid due to the electron-withdrawing nature of the

sulfonic acid group.[5][6]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of o-phenolsulfonic
acid.

Property Value Reference

Molecular Formula C₆H₆O₄S [2][5]

Molecular Weight 174.18 g/mol [2][5]

IUPAC Name 2-hydroxybenzenesulfonic acid [2][5]

Appearance
Yellowish liquid, turns brown

on exposure to air
[1]

Solubility Miscible with water and alcohol [5]

Melting Point 145°C (rough estimate) [1]

Boiling Point 275.14°C (rough estimate) [1]

Density (65% solution) 1.33 g/cm³ at 20°C

pKa (Predicted) -0.60 ± 0.15 [1]

Acidity (pH of 50 g/L solution) 1

Chemical Reactivity
O-Phenolsulfonic acid exhibits reactivity characteristic of strong acids.

Acid-Base Reactions: It reacts exothermically with bases like amines and inorganic

hydroxides to form salts.[5][6]

Oxidizing Properties: It can act as an oxidizing agent, though it is weaker than sulfuric acid.

[5][7]

Catalysis: Its acidity makes it a valuable catalyst for organic reactions such as esterifications

and condensation reactions.[5]
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Reactions with Metals: It can react with active metals to liberate flammable hydrogen gas.[6]

[7]

Experimental Protocols
Synthesis: Sulfonation of Phenol
The primary method for synthesizing phenolsulfonic acid is the direct sulfonation of phenol with

concentrated sulfuric acid. The distribution of ortho and para isomers is highly dependent on

the reaction temperature, demonstrating a classic case of kinetic versus thermodynamic

control.

Kinetic Control (Ortho-product): At lower temperatures (e.g., below 25°C), the reaction favors

the formation of o-phenolsulfonic acid. The proximity of the hydroxyl group is thought to

stabilize the transition state for ortho substitution.[5][8]

Thermodynamic Control (Para-product): At higher temperatures (e.g., 100-110°C), the more

stable p-phenolsulfonic acid is the major product. The sulfonation reaction is reversible, and

at elevated temperatures, the initially formed ortho isomer can revert to phenol and then

react to form the thermodynamically favored para isomer.[8][9]

Detailed Protocol for o-Phenolsulfonic Acid (Kinetic Product):

Reaction Setup: In a flask equipped with a stirrer and cooling bath, slowly add concentrated

sulfuric acid to an equimolar amount of phenol while maintaining the temperature below

25°C.[9]

Reaction Execution: Continue stirring the mixture at this temperature. The reaction progress

can be monitored by techniques like HPLC to determine the ratio of isomers.

Work-up and Isolation:

Once the desired conversion is achieved, the reaction mixture is carefully poured into cold

water.[9]

The product, being water-soluble, will be in the aqueous phase. The unreacted phenol and

any non-acidic byproducts can be removed by extraction with a non-polar organic solvent.
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The separation of ortho and para isomers can be challenging and often relies on fractional

crystallization of their salts.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Phenolsulfonic Acid

Phenol + H₂SO₄

Reaction Mixture

o-Phenolsulfonic Acid
(Kinetic Product)

p-Phenolsulfonic Acid
(Thermodynamic Product)

< 25°C > 100°C
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Analytical Workflow for o-Phenolsulfonic Acid

Sample Preparation

HPLC Analysis

Data Processing

Sample Collection

Dilution

Filtration

Reverse-Phase HPLC
(C18 Column)

UV Detection
(e.g., 218 nm)

Chromatogram

Quantification
(vs. Standards)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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